1-(2-chloro-6-fluorobenzyl)-2-isopropyl-1H-benzimidazole

• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methyl]-2-propan-2-ylbenzimidazole
• InChI: InChI=1S/C17H16ClFN2/c1-11(2)17-20-15-8-3-4-9-16(15)21(17)10-12-13(18)6-5-7-14(12)19/h3-9,11H,10H2,1-2H3
• InChI Key: SJZORBUTTVPBTH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=CC=CC=C2N1CC3=C(C=CC=C3Cl)F
• Molecular Formula: C17H16ClFN2
• Molecular Weight: 302.8 g/mol

Description

1-(2-chloro-6-fluorobenzyl)-2-isopropyl-1H-benzimidazole is a chemical compound that has gained interest in the scientific community due to its potential applications in pharmaceutical research. This compound is a benzimidazole derivative that exhibits promising biological activity, making it a subject of interest for drug discovery and development.

Mechanism of Action

The mechanism of action of 1-(2-chloro-6-fluorobenzyl)-2-isopropyl-1H-benzimidazole is not fully understood, but it is thought to involve the inhibition of specific enzymes and receptors. For example, its inhibitory activity against histone deacetylases may result in the modulation of gene expression, while its activity against the dopamine D2 receptor may affect neurotransmitter signaling.
Biochemical and Physiological Effects:
1-(2-chloro-6-fluorobenzyl)-2-isopropyl-1H-benzimidazole has been shown to exhibit a range of biochemical and physiological effects. For example, it has been found to induce apoptosis in cancer cells, inhibit angiogenesis, and modulate immune responses. It has also been shown to have neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-chloro-6-fluorobenzyl)-2-isopropyl-1H-benzimidazole is its potential as a lead compound for drug discovery and development. Its inhibitory activity against various enzymes and receptors makes it a versatile starting point for the development of new therapeutics. However, its limitations include its relatively low potency and selectivity, which may require further optimization through medicinal chemistry.

Future Directions

There are several future directions for research on 1-(2-chloro-6-fluorobenzyl)-2-isopropyl-1H-benzimidazole. One area of interest is the development of more potent and selective derivatives, which may improve its therapeutic potential. Another area of research is the investigation of its mechanism of action, which may provide insights into its biological activity and lead to the development of new drugs. Finally, its potential applications in the treatment of various diseases, including cancer and neurological disorders, warrant further investigation.

Synthesis Methods

The synthesis of 1-(2-chloro-6-fluorobenzyl)-2-isopropyl-1H-benzimidazole can be achieved through a multi-step process, starting with the reaction of 2-chloro-6-fluorobenzylamine with isobutyric acid. The resulting intermediate is then subjected to a series of reactions, including cyclization and deprotection, to yield the final product.

Scientific Research Applications

1-(2-chloro-6-fluorobenzyl)-2-isopropyl-1H-benzimidazole has been extensively studied for its potential applications in pharmaceutical research. It has been found to exhibit inhibitory activity against a variety of enzymes and receptors, including histone deacetylases and the dopamine D2 receptor. This makes it a promising candidate for the treatment of various diseases, including cancer and neurological disorders.